3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine

• IUPAC Name: [3-(1-butylimidazol-2-yl)piperidin-1-yl]-(5-chloro-2-fluorophenyl)methanone
• InChI: InChI=1S/C19H23ClFN3O/c1-2-3-9-23-11-8-22-18(23)14-5-4-10-24(13-14)19(25)16-12-15(20)6-7-17(16)21/h6-8,11-12,14H,2-5,9-10,13H2,1H3
• InChI Key: LNAFLAOWKQLVFN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2CCCN(C2)C(=O)C3=C(C=CC(=C3)Cl)F
• Molecular Formula: C19H23ClFN3O
• Molecular Weight: 363.9 g/mol

Description

3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine, also known as BFI-122, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine is a selective inhibitor of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine in the brain. By inhibiting AChE, 3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine increases the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects
Studies have shown that 3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine in lab experiments is its high selectivity for AChE, which reduces the risk of off-target effects. However, its low solubility in water can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on 3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine. One area of interest is its potential as a diagnostic tool for Alzheimer's disease, as it has been shown to bind to amyloid beta plaques in the brain. Additionally, further studies are needed to determine its efficacy in treating various diseases, including cancer and Parkinson's disease. Finally, research on improving the solubility of 3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine could lead to more efficient use in lab experiments.

Synthesis Methods

3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine can be synthesized through a multi-step process involving the reaction of 5-chloro-2-fluorobenzoyl chloride with piperidine, followed by the reaction of the resulting intermediate with 1-butyl-1H-imidazole-2-amine. The final product is obtained through purification and isolation.

Scientific Research Applications

3-(1-butyl-1H-imidazol-2-yl)-1-(5-chloro-2-fluorobenzoyl)piperidine has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its potential as a diagnostic tool for Alzheimer's disease.